Cas no 1189861-23-1 (1-benzoyl-4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazine hydrochloride)
1-benzoyl-4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-benzoyl-4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazine hydrochloride
- phenyl(4-(1-(p-tolyl)-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride
- 1-benzoyl-4-[1-(4-methylphenyl)-1H-imidazol-2-yl]piperazine hydrochloride
- 1189861-23-1
- [4-[1-(4-methylphenyl)imidazol-2-yl]piperazin-1-yl]-phenylmethanone;hydrochloride
- VU0635000-1
- F5095-0321
- AKOS026685165
-
- Inchi: 1S/C21H22N4O.ClH/c1-17-7-9-19(10-8-17)25-12-11-22-21(25)24-15-13-23(14-16-24)20(26)18-5-3-2-4-6-18;/h2-12H,13-16H2,1H3;1H
- InChI Key: LOIXKGNLPRMSDI-UHFFFAOYSA-N
- SMILES: Cl.O=C(C1C=CC=CC=1)N1CCN(C2=NC=CN2C2C=CC(C)=CC=2)CC1
Computed Properties
- Exact Mass: 382.1560391g/mol
- Monoisotopic Mass: 382.1560391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 463
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.4Ų
1-benzoyl-4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5095-0321-2μmol |
1-benzoyl-4-[1-(4-methylphenyl)-1H-imidazol-2-yl]piperazine hydrochloride |
1189861-23-1 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5095-0321-5μmol |
1-benzoyl-4-[1-(4-methylphenyl)-1H-imidazol-2-yl]piperazine hydrochloride |
1189861-23-1 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5095-0321-10μmol |
1-benzoyl-4-[1-(4-methylphenyl)-1H-imidazol-2-yl]piperazine hydrochloride |
1189861-23-1 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5095-0321-20μmol |
1-benzoyl-4-[1-(4-methylphenyl)-1H-imidazol-2-yl]piperazine hydrochloride |
1189861-23-1 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5095-0321-1mg |
1-benzoyl-4-[1-(4-methylphenyl)-1H-imidazol-2-yl]piperazine hydrochloride |
1189861-23-1 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5095-0321-2mg |
1-benzoyl-4-[1-(4-methylphenyl)-1H-imidazol-2-yl]piperazine hydrochloride |
1189861-23-1 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5095-0321-3mg |
1-benzoyl-4-[1-(4-methylphenyl)-1H-imidazol-2-yl]piperazine hydrochloride |
1189861-23-1 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5095-0321-4mg |
1-benzoyl-4-[1-(4-methylphenyl)-1H-imidazol-2-yl]piperazine hydrochloride |
1189861-23-1 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5095-0321-5mg |
1-benzoyl-4-[1-(4-methylphenyl)-1H-imidazol-2-yl]piperazine hydrochloride |
1189861-23-1 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5095-0321-10mg |
1-benzoyl-4-[1-(4-methylphenyl)-1H-imidazol-2-yl]piperazine hydrochloride |
1189861-23-1 | 10mg |
$79.0 | 2023-09-10 |
1-benzoyl-4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazine hydrochloride Related Literature
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on 1-benzoyl-4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazine hydrochloride
Chemical Compound CAS No. 1189861-23-1: 1-Benzoyl-4-[1-(4-methylphenyl)-1H-imidazol-2-yl]piperazine Hydrochloride
The compound with CAS No. 1189861-23-1, known as 1-Benzoyl-4-[1-(4-methylphenyl)-1H-imidazol-2-yl]piperazine Hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex molecular structure, which includes a benzoyl group, an imidazole ring, and a piperazine backbone, all of which contribute to its unique chemical properties and potential biological activities.
Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and development. The presence of the imidazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is particularly significant due to its ability to engage in hydrogen bonding and π-interactions, which are critical for molecular recognition and binding in biological systems. The piperazine moiety, a six-membered ring with two nitrogen atoms, further enhances the compound's versatility by providing additional sites for functionalization and interaction with target molecules.
One of the most notable aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have explored its ability to modulate various biological targets, including enzymes, receptors, and ion channels, which are implicated in a wide range of diseases such as cancer, neurodegenerative disorders, and cardiovascular conditions. For instance, recent findings suggest that this compound may exhibit inhibitory activity against certain kinases involved in cell signaling pathways, making it a promising candidate for anti-cancer drug development.
In addition to its pharmacological potential, the synthesis of this compound represents a significant achievement in organic chemistry. The construction of such a complex molecule requires precise control over multiple reaction steps, including nucleophilic substitutions, condensation reactions, and acid-base neutralizations. The use of hydrochloride salt form not only stabilizes the compound but also facilitates its solubility in various solvents, making it easier to handle during purification and characterization processes.
From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into the molecular architecture and ensure that the final product meets rigorous quality standards required for both research and commercial applications.
Looking ahead, ongoing research is focused on optimizing the synthesis pathway to improve yield and reduce costs while maintaining high purity levels. Furthermore, preclinical studies are being conducted to evaluate the compound's pharmacokinetics, toxicity profile, and efficacy in relevant disease models. These efforts are expected to pave the way for clinical trials and eventual translation into therapeutic use.
In summary, CAS No. 1189861-23-1, or 1-Benzoyl-4-[1-(4-methylphenyl)-1H-imidazol-2-yl]piperazine Hydrochloride, stands as a testament to the advancements in chemical synthesis and drug discovery. Its unique structure, coupled with promising biological activities, positions it as a valuable tool in addressing some of the most pressing challenges in modern medicine.
1189861-23-1 (1-benzoyl-4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)